4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide

• IUPAC Name: 4-ethyl-N-[4-hydroxy-3-(2-hydroxynaphthalen-1-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C24H21NO4S/c1-2-16-7-11-19(12-8-16)30(28,29)25-18-10-14-22(26)21(15-18)24-20-6-4-3-5-17(20)9-13-23(24)27/h3-15,25-27H,2H2,1H3
• InChI Key: TUKGQHYMGHPXPZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)O)C3=C(C=CC4=CC=CC=C43)O
• Molecular Formula: C24H21NO4S
• Molecular Weight: 419.5 g/mol

Description

4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide, also known as EHPB, is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promise in various fields, including cancer research, neurobiology, and drug discovery. In

Scientific Research Applications

4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide has been studied for its potential applications in various fields of scientific research. In cancer research, 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. In neurobiology, 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide has been studied for its potential neuroprotective effects and its ability to modulate the activity of certain neurotransmitters. In drug discovery, 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide has been used as a lead compound for the development of new drugs targeting specific molecular pathways.

Mechanism of Action

The mechanism of action of 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide involves its ability to bind to specific molecular targets in cells. One of the main targets of 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide is the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells. By binding to this enzyme, 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide inhibits its activity and induces apoptosis in cancer cells. 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide also modulates the activity of certain neurotransmitters, such as dopamine and norepinephrine, by binding to specific receptors in the brain.
Biochemical and Physiological Effects:
4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide has been shown to have various biochemical and physiological effects in cells and organisms. In cancer cells, 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide inhibits the activity of carbonic anhydrase IX, leading to a decrease in pH and an increase in oxidative stress, which ultimately induces apoptosis. In the brain, 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide modulates the activity of dopamine and norepinephrine, which are involved in various physiological processes such as mood regulation and attention.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide in lab experiments is its specificity for certain molecular targets, such as carbonic anhydrase IX. This allows researchers to study the effects of inhibiting specific pathways in cells and organisms. However, one limitation of using 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide. One direction is the development of new drugs based on the structure of 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide that target specific molecular pathways in cells. Another direction is the study of the potential neuroprotective effects of 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide and its ability to modulate neurotransmitter activity in the brain. Additionally, further research is needed to fully understand the biochemical and physiological effects of 4-ethyl-N-[4-hydroxy-3-(2-hydroxy-1-naphthyl)phenyl]benzenesulfonamide in cells and organisms.